Cas no 105919-35-5 (rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate
• CAS No: 105919-35-5
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 126905
• PubChem ID: 10442211
• Update Time: 2025-06-09

rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-fluorocyclopropyl)-, 1,1-dimethylethyl ester, cis- (9CI)
• t-butyl N-[(1R*,2S*)-2-fluorocyclopropyl]carbamate
• Carbamic acid, (2-fluorocyclopropyl)-, 1,1-dimethylethyl ester, cis- (9CI)
• tert-Butyl ((1R,2S)-2-fluorocyclopropyl)carbamate
• (1R-cis)-(2-Fluorocyclopropyl)carbamic acid tert-butyl ester
• tert-Butyl [(1R,2S)-2-fluorocyclopropyl]carbamate
• AB1004287
• 199C160
• rel-tert-Butyl ((1R,2S)-2-fluorocyclopropyl)carbamate
• [(1R,2S)-2-Fluorocyclopropyl]carbamic acid tert-butyl ester
• tert-butyl N-[(1R,2S)-2-fluorocyclopropyl]carbamate
• Carbamic acid, (2-fluorocyclopropyl)-, 1,1-dimethylethyl ester, (1R-cis)- (9CI)
• W19684
• rel-tert-Butyl((1
• rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate
• t-Butyl ((1R,2S)-2-fluorocyclopropyl)carbamate
• rel-tert-Butyl((1R,2S)-2-fluorocyclopropyl)carbamate
• (1R,2S)-1-(Boc-amino)-2-fluorocyclopropane
• AKOS015950771
• EN300-1654607
• SCHEMBL3178971
• AC-8341
• CS-0047458
• rac-tert-butyl N-[(1R,2S)-2-fluorocyclopropyl]carbamate
• 105919-35-5
• EN300-19650486
• DTXSID80439910
• MFCD09955394
• 127199-16-0

• Inchi： 1S/C8H14FNO2/c1-8(2,3)12-7(11)10-6-4-5(6)9/h5-6H,4H2,1-3H3,(H,10,11)/t5-,6+/m0/s1
• InChI Key： VWSDKMQGCVVQBV-NTSWFWBYSA-N
• SMILES： F[C@H]1C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 175.10085685 g/mol
• Monoisotopic Mass: 175.10085685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3
• Molecular Weight: 175.20

rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate

Research Brief on rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate (CAS: 105919-35-5) in Chemical Biology and Pharmaceutical Applications

The compound rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate (CAS: 105919-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate as a key intermediate in the synthesis of fluorinated cyclopropane derivatives, which are increasingly recognized for their utility in medicinal chemistry. The fluorocyclopropane moiety is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug design. Researchers have optimized synthetic routes to produce this compound with high enantiomeric purity, leveraging advanced catalytic methods and chiral auxiliaries.

In terms of biological activity, preliminary investigations suggest that derivatives of rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate exhibit promising activity against a range of therapeutic targets. For instance, fluorocyclopropylcarbamates have been explored as inhibitors of enzymes involved in inflammatory pathways and as modulators of central nervous system (CNS) receptors. These findings underscore the compound's versatility and potential for developing novel therapeutics.

Furthermore, the compound's stability under physiological conditions has been a focal point of recent research. Studies employing nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have elucidated its degradation pathways, providing insights into its pharmacokinetic properties. Such data are critical for optimizing its use in drug formulations and ensuring its efficacy in vivo.

In conclusion, rac-tert-butyl N-(1R,2S)-2-fluorocyclopropylcarbamate represents a promising candidate for further exploration in drug discovery. Its synthetic accessibility, combined with its favorable biological and pharmacokinetic profile, positions it as a valuable tool for medicinal chemists. Future research should aim to expand its applications, particularly in targeting underserved therapeutic areas.